Cas no 24668-75-5 (Pregna-1,4-diene-3,20-dione,21-(3,3-dimethyl-1-oxobutoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3,3-dimethyl-1-oxobutoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)-
• CAS No: 24668-75-5
• MF: C₂₈H₃₉FO₆
• MW: 490.604072809219
• CID: 255167
• PubChem ID: 20055086
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3,3-dimethyl-1-oxobutoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3,3-dimethyl-1-oxobutoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)-
• 1,4-PREGNADIEN-9A-FLUORO-16A-METHYL-11B,17A,21-TRIOL3,20-DIONE21-T-BUTYLACETATE
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-(3,3-dimethylbutyrate)
• BIDD:PXR0039
• Decadron TBA
• Dexamedium [veterinary] (TN)
• Dexamethasone 21-tebutate
• DEXAMETHASONE TEBUTATE
• Dexamethasone tert-butylacetate
• SureCN160084
• UNII-8IPA7Z9N7Y
• 19-Norpregna-1,4-diene-3,20-dione, 21-(3,3-dimethyl-1-oxobutoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.alpha.)-
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3,3-dimethylbutanoate
• Dexamethasone tertiary butyl acetate
• NS00049968
• Dexamethason 21-tert-butylacetat
• SCHEMBL160084
• 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE 21-(3,3-DIMETHYLBUTYRATE)
• EINECS 246-389-2
• 8IPA7Z9N7Y
• 1,4-PREGNADIEN-9ALPHA-FLUORO-16ALPHA-METHYL-11BETA, 17ALPHA, 21-TRIOL 3,20-DIONE 21-T-BUTYLACETATE
• 24668-75-5
• DEXAMETHASONE-21-TERT-BUTYLACETATE
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-luoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3,3-dimethylbutanoate
• DEXAMETHASONE TEBUTATE [WHO-DD]
• Dexamethasone 21-tert-Butylacetate
• Q27270596
• Dexamethason 21-tert-butylacetate
• AKOS040751536
• D07799
• [2-[(8S, 9R, 10S, 11S, 13S, 14S, 16R, 17R)-9-fluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3, 3-dimethylbutanoate
• [2-(9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] 3,3-dimethylbutanoate
• CHEBI:177775

• Inchi： 1S/C28H39FO6/c1-16-11-20-19-8-7-17-12-18(30)9-10-25(17,5)27(19,29)21(31)13-26(20,6)28(16,34)22(32)15-35-23(33)14-24(2,3)4/h9-10,12,16,19-21,31,34H,7-8,11,13-15H2,1-6H3/t16-,19+,20+,21+,25+,26+,27+,28+/m1/s1
• InChI Key： PQVDYPCHUGFHAR-PKWREOPISA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(CC(C)(C)C)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 490.27317
• Monoisotopic Mass: 490.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 608.3°Cat760mmHg
• Flash Point: 321.7°C
• Refractive Index: 1.556
• PSA: 100.9
• LogP: 3.88280